Cas no 116850-70-5 (4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)-)

• Product Name: 4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)-
• CAS No: 116850-70-5
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 199196
• PubChem ID: 817656
• Update Time: 2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-triazole, 4-methyl-3-(4-methylphenyl)-5-(methylthio)-
• 4-methyl-3-(4-methylphenyl)-5-methylsulfanyl-1,2,4-triazole
• 4-Methyl-3-(methylthio)-5-(p-tolyl)-4H-1,2,4-triazole
• DTXSID90151555
• 4-Methyl-3-(4-methylphenyl)-5-(methylthio)-4H-1,2,4-triazole
• CHEMBL24949
• 116850-70-5
• AKOS000659895
• 4H-1,2,4-Triazole,4-methyl-3-(4-methylphenyl)-5-(methylthio)-

• Inchi： 1S/C11H13N3S/c1-8-4-6-9(7-5-8)10-12-13-11(15-3)14(10)2/h4-7H,1-3H3
• InChI Key： OJESHGGRADIJFS-UHFFFAOYSA-N
• SMILES： S(C)C1=NN=C(C2C=CC(C)=CC=2)N1C

Computed Properties

• Exact Mass: 219.08319
• Monoisotopic Mass: 219.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 56Ų

Experimental Properties

• PSA: 30.71